8-Amino-9-benzylguanine

Description

8-Amino-9-benzylguanine is a synthetic nucleoside analogue featuring a modified guanine base. The modification includes an amino group at the 8-position and a benzyl group at the 9-position, enhancing its biological activity. Research suggests it can act as a therapeutic agent with immunosuppressive properties, useful in cancer treatment due to its ability to inhibit enzymes involved in nucleoside metabolism. Its unique structure allows it to interact with purine nucleoside phosphorylase, inhibiting this enzyme that is crucial for nucleotide metabolism, which can disrupt DNA replication and repair.

The compound primarily participates in reactions typical of guanine derivatives, such as hydrolysis and substitution reactions, particularly at the amino and benzyl positions. Its biological activity is largely attributed to its role as an inhibitor of purine nucleoside phosphorylase, potentially increasing levels of toxic metabolites within cells and promoting apoptosis in rapidly dividing cancer cells. Studies quantify this interaction using kinetic assays to determine its efficacy as an inhibitor, with the specificity of this interaction being crucial for minimizing off-target effects when used therapeutically. Researchers have designed 8-amino-9-benzylguanine compounds with various substituents on the benzyl group to increase the binding affinity of 8-aminoguanine to the target enzyme .

Several compounds share structural similarities with 8-amino-9-benzylguanine. These include 8-amino-7-methylguanine, an inhibitor of DNA repair enzymes, and 9-benzylguanine, which is used in protein labeling technologies. The uniqueness of 8-amino-9-benzylguanine lies in its specific inhibition of purine nucleoside phosphorylase while retaining immunosuppressive properties, distinguishing it from similar compounds.

• CAS No.: 100890-94-6
• Product Name: 8-Amino-9-benzylguanine
• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol
• IUPAC Name: 2,8-diamino-9-benzyl-1H-purin-6-one
• Standard InChI: InChI=1S/C12H12N6O/c13-11-16-9-8(10(19)17-11)15-12(14)18(9)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,14,15)(H3,13,16,17,19)
• Standard InChIKey: DPDYTYOWSIRPMB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C(=O)NC(=N3)N)N=C2N
• PubChem Compound: 135408972
• Last Modified: Jul 17 2023